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Compound of Interest

Compound Name: Direct Black 38 free acid

Cat. No.: B12424399

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for Direct Black 38 (CAS No. 1937-37-7), a benzidine-based azo dye. Due to its
classification as a potential human carcinogen, stringent safety measures are imperative when
handling this compound in a laboratory or industrial setting.

Chemical and Physical Properties

Direct Black 38 is a complex aromatic azo dye. A summary of its key physical and chemical
properties is provided below.
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Property

Value

Synonyms

C.l. 30235, Chlorazol Black E, Atlantic Black C,
Benzanil Black E

Molecular Formula C34H25N9Na207S:2
Molecular Weight 781.73 g/mol
Appearance Gray-black to black powder or microcrystals

- Slightly soluble in water. Soluble in DMSO
Solubility . .

(slightly), Methanol (slightly, heated).

Melting Point 109-110°C
Boiling Point Decomposes

Toxicological Data

Direct Black 38 is classified as a carcinogen. Its toxicity is primarily attributed to its metabolic

conversion to benzidine, a known human carcinogen.[1][2]

Parameter Species Route Value
LDso (Lethal Dose,
Rat Oral 7600 mg/kg
50%)
LDso (Lethal Dose, ) .
Rabbit Dermal No data available
50%)
LCo (Lethal )
Rat Inhalation 180,000 mg/m3/1 hour

Concentration, 0%)

Note: While a specific dermal LDso is not available, studies have shown that Direct Black 38

can be absorbed through the skin.[3] Therefore, dermal contact should be strictly avoided.

Hazard Identification and Classification

Direct Black 38 is recognized as a hazardous substance by multiple regulatory agencies.
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Hazard Class Hazard Statement
Carcinogenicity H350: May cause cancer[3][4][5]
Serious Eye Damage/Irritation H319: Causes serious eye irritation[3][4]

H361: Suspected of damaging fertility or the

Reproductive Toxicity unborn child[3][4]

Specific Target Organ Toxicity (Repeated H373: May cause damage to organs through
Exposure) prolonged or repeated exposure[3]

Signal Word: Danger|[3][5]

Occupational Exposure Limits

There are no specific Permissible Exposure Limits (PELs) from OSHA or Recommended
Exposure Limits (RELs) from NIOSH for Direct Black 38. However, both NIOSH and OSHA
recommend that benzidine-based dyes, including Direct Black 38, be handled as potential
human carcinogens.[5][6] The guiding principle is to limit occupational exposure to the lowest
feasible concentration.

Handling and Storage Precautions

Due to its carcinogenic nature, all handling of Direct Black 38 should occur in a designated
area, such as a chemical fume hood, to minimize inhalation of dust.

Engineering Controls:

¢ Use in a well-ventilated area, preferably a certified chemical fume hood.
e Ensure eyewash stations and safety showers are readily accessible.
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.

« Skin Protection: Wear impervious clothing and chemical-resistant gloves (e.g., nitrile rubber).
Gloves should be inspected before use and disposed of properly.
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Respiratory Protection: If engineering controls are not sufficient to maintain airborne
concentrations below exposure limits, a NIOSH-approved respirator is required.

Storage:

Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area.

Store locked up and away from incompatible materials such as strong oxidizing agents.[3][5]

Emergency Procedures

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly
with soap and water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate
medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Spill and Leak Procedures:

Evacuate personnel from the area.
Wear appropriate PPE.

Avoid generating dust. Moisten the spilled solid with water to prevent it from becoming
airborne.

Carefully scoop the material into a suitable, labeled container for disposal.

Clean the spill area with a soap and water solution.
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Experimental Protocols
Mutagenicity Assessment: Modified Ames Test for Azo
Dyes

The standard Ames test is often insufficient for detecting the mutagenicity of azo dyes, which
require reductive cleavage to release their mutagenic aromatic amine metabolites. A modified
protocol is necessary.

Methodology:

o Bacterial Strains:Salmonella typhimurium strains TA98 and TA1538 are commonly used as
they are sensitive to frameshift mutagens like benzidine.

o Metabolic Activation: A crucial modification is the use of a metabolic activation system (S9
mix) that includes:

o Hamster Liver S9 Fraction: Preferred over rat liver S9 for activating benzidine.

o Flavin Mononucleotide (FMN): Added to the S9 mix to facilitate the enzymatic reduction of

the azo bond to benzidine.

e Pre-incubation: A pre-incubation step (typically 30 minutes) of the test compound, bacterial
strain, and the modified S9 mix is performed before plating on minimal glucose agar. This
allows for the metabolic conversion of the dye to its mutagenic metabolites.

 Incubation and Colony Counting: Plates are incubated for 48-72 hours at 37°C. The number
of revertant colonies is then counted. A significant, dose-dependent increase in the number
of revertant colonies compared to the negative control indicates a positive mutagenic
response.

Carcinogenicity Bioassay in Rodents

Long-term carcinogenicity studies in rodents are essential to evaluate the carcinogenic
potential of substances like Direct Black 38. The following is a general protocol based on
guidelines from the National Cancer Institute (NCI) and the Environmental Protection Agency
(EPA).
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Methodology:

Test Animals: Two rodent species are typically used, most commonly Fischer 344 rats and
B6C3F1 mice. Both male and female animals are included in the study.

Administration of the Test Substance: The route of administration should mimic potential
human exposure. For Direct Black 38, oral administration (in feed or drinking water) is a
relevant route.

Dose Selection: At least three dose levels and a concurrent control group are used. The
highest dose should be a maximum tolerated dose (MTD), which is determined in shorter-
term (e.g., 90-day) toxicity studies.

Study Duration: The study typically lasts for the majority of the animal's lifespan (e.g., 18-24
months for mice and rats).

Observations: Animals are observed daily for clinical signs of toxicity. Body weight and
food/water consumption are monitored regularly.

Pathology: At the end of the study, all animals (including those that die prematurely) undergo
a complete necropsy. All organs and tissues are examined macroscopically and
microscopically for the presence of neoplasms.

Data Analysis: The incidence of tumors in the dosed groups is statistically compared to the
control group to determine if there is a significant increase in tumor formation.

Visualizations
Metabolic Pathway of Direct Black 38

The following diagram illustrates the metabolic reduction of Direct Black 38 to benzidine and its
subsequent activation to a carcinogenic species.

Click to download full resolution via product page
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Caption: Metabolic activation of Direct Black 38 to a carcinogen.

Experimental Workflow for Carcinogenicity Bioassay

This diagram outlines the general workflow for a long-term rodent carcinogenicity study.
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Caption: General workflow for a rodent carcinogenicity bioassay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Direct Black 38]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12424399#safety-and-handling-precautions-for-
direct-black-38]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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